Cas no 1396747-39-9 (N-[2-hydroxy-2-methyl-4-(methylsulfanyl)butyl]-3,3-dimethylbutanamide)

• Product Name: N-[2-hydroxy-2-methyl-4-(methylsulfanyl)butyl]-3,3-dimethylbutanamide
• CAS No: 1396747-39-9
• MF: C₁₂H₂₅NO₂S
• MW: 247.397402524948
• CID: 5824103
• PubChem ID: 71787262
• Update Time: 2025-10-28

N-[2-hydroxy-2-methyl-4-(methylsulfanyl)butyl]-3,3-dimethylbutanamide Chemical and Physical Properties

Names and Identifiers

• N-(2-hydroxy-2-methyl-4-methylsulfanylbutyl)-3,3-dimethylbutanamide
• N-[2-hydroxy-2-methyl-4-(methylsulfanyl)butyl]-3,3-dimethylbutanamide
• 1396747-39-9
• N-(2-hydroxy-2-methyl-4-(methylthio)butyl)-3,3-dimethylbutanamide
• F6186-1007
• AKOS024536074
• VU0534934-1

• Inchi： 1S/C12H25NO2S/c1-11(2,3)8-10(14)13-9-12(4,15)6-7-16-5/h15H,6-9H2,1-5H3,(H,13,14)
• InChI Key： WEWWUFZFLLCNIN-UHFFFAOYSA-N
• SMILES： C(NCC(O)(C)CCSC)(=O)CC(C)(C)C

Computed Properties

• Exact Mass: 247.16060021g/mol
• Monoisotopic Mass: 247.16060021g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 74.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls N-acyl amines
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty amides N-acyl amines

Additional information on N-[2-hydroxy-2-methyl-4-(methylsulfanyl)butyl]-3,3-dimethylbutanamide

N-[2-hydroxy-2-methyl-4-(methylsulfanyl)butyl]-3,3-dimethylbutanamide: A Comprehensive Overview

N-[2-hydroxy-2-methyl-4-(methylsulfanyl)butyl]-3,3-dimethylbutanamide (CAS No. 1396747-39-9) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of butanamide with unique structural features that contribute to its potential therapeutic applications. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological activities, and recent research findings associated with this compound.

The chemical structure of N-[2-hydroxy-2-methyl-4-(methylsulfanyl)butyl]-3,3-dimethylbutanamide is characterized by a central butanamide backbone with several functional groups attached. The presence of a hydroxyl group (-OH), a methyl group (-CH3), and a methylsulfanyl group (-SCH3) on the butyl side chain imparts specific chemical properties and reactivity. These functional groups are crucial for the compound's interactions with biological targets and its potential pharmacological effects.

The synthesis of N-[2-hydroxy-2-methyl-4-(methylsulfanyl)butyl]-3,3-dimethylbutanamide typically involves multi-step reactions, starting from readily available starting materials. One common approach involves the condensation of 3,3-dimethylbutyric acid with an appropriate amine derivative, followed by functional group modifications to introduce the hydroxyl and methylsulfanyl groups. Recent advancements in synthetic methodologies have led to more efficient and scalable processes, making the compound more accessible for further research and development.

In terms of biological activity, N-[2-hydroxy-2-methyl-4-(methylsulfanyl)butyl]-3,3-dimethylbutanamide has shown promising results in various preclinical studies. One area of significant interest is its potential as an anti-inflammatory agent. Research has demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. This property makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another notable application of N-[2-hydroxy-2-methyl-4-(methylsulfanyl)butyl]-3,3-dimethylbutanamide is in the field of neurodegenerative disorders. Studies have shown that this compound can cross the blood-brain barrier and exhibit neuroprotective effects by reducing oxidative stress and preventing neuronal cell death. These findings suggest that it may have therapeutic potential in conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of N-[2-hydroxy-2-methyl-4-(methylsulfanyl)butyl]-3,3-dimethylbutanamide have also been investigated to assess its suitability for clinical use. Preliminary data indicate that it has favorable oral bioavailability and a reasonable half-life, which are important considerations for drug development. However, further studies are needed to optimize its pharmacokinetic profile and ensure its safety and efficacy in human subjects.

In addition to its therapeutic applications, N-[2-hydroxy-2-methyl-4-(methylsulfanyl)butyl]-3,3-dimethylbutanamide has been explored for its use in chemical biology research. Its unique structure makes it a valuable tool for studying protein-protein interactions and signaling pathways. For instance, it has been used as a probe to investigate the role of specific enzymes in cellular processes such as apoptosis and cell cycle regulation.

The safety profile of N-[2-hydroxy-2-methyl-4-(methylsulfanyl)butyl]-3,3-dimethylbutanamide is an important consideration for its development as a therapeutic agent. Preclinical toxicity studies have shown that it is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, comprehensive safety assessments are ongoing to ensure that it meets regulatory standards for human use.

In conclusion, N-[2-hydroxy-2-methyl-4-(methylsulfanyl)butyl]-3,3-dimethylbutanamide (CAS No. 1396747-39-9) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a valuable candidate for further investigation and potential clinical use. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, contributing to the advancement of drug discovery and development in various fields.